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Compound of Interest

Compound Name: 1-Bromooctane-d4

Cat. No.: B15140128

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, immediate safety and logistical information for the
proper disposal of 1-Bromooctane-d4, a deuterated alkyl halide. Adherence to these
procedures is critical for minimizing risks and complying with regulatory standards.

Waste Classification and Handling

1-Bromooctane-d4 is classified as a hazardous waste and is very toxic to aquatic life with
long-lasting effects.[1][2] Therefore, it must not be released into the environment.[1][2][3] All
waste material must be disposed of in accordance with European Directives on waste and
hazardous waste, as well as other national and local regulations.[3][4]

Key Handling Precautions:

o Personal Protective Equipment (PPE): Wear protective gloves, and safety goggles (meeting
European standard EN 166) when handling the substance.[3] Long-sleeved clothing is also
recommended.[3]

e Ventilation: Ensure adequate ventilation, especially in confined areas.[3]

o Spill Management: In case of a spill, absorb the product with inert materials such as sand,
earth, or vermiculite.[5] Collect the absorbed material and seal it in labeled drums for
disposal.[5] Prevent the spill from entering drains or waterways.[2][3][5]
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Disposal Procedures

Surplus and non-recyclable solutions of 1-Bromooctane-d4 should be offered to a licensed
disposal company.[2][4] A primary method for disposal is incineration. The material can be
burned in a chemical incinerator equipped with an afterburner and scrubber.[2][4] It is crucial to
leave the chemical in its original container and not mix it with other waste.[4]

Contaminated Packaging: Dispose of contaminated containers at a hazardous or special waste
collection point.[3] Handle uncleaned containers in the same manner as the product itself.[4]
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Parameter Specification Citation

UN Number 3082 [3]

Environmentally hazardous

Proper Shipping Name substances, liquid, n.o.s. (1- [3]
Bromooctane)

Transport Hazard Class 9 [3]

Packing Group 1 [3]

Experimental Workflow for Disposal

The following diagram outlines the logical steps for the proper disposal of 1-Bromooctane-d4.

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 1-Bromooctane-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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